Cas no 225094-34-8 (5-ethyl-3-methyl-1,2-oxazol-4-amine)

• Product Name: 5-ethyl-3-methyl-1,2-oxazol-4-amine
• CAS No: 225094-34-8
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 1021207
• PubChem ID: 15373822
• Update Time: 2025-10-29

5-ethyl-3-methyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolamine,5-ethyl-3-methyl-(9CI)
• 5-Ethyl-3-methylisoxazol-4-amine
• FCH870129
• 5-ethyl-3-methyl-1,2-oxazol-4-amine

• Inchi： 1S/C6H10N2O/c1-3-5-6(7)4(2)8-9-5/h3,7H2,1-2H3
• InChI Key： YBGHRYALKWEVHX-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C)=N1)N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• XLogP3: 0.9
• Topological Polar Surface Area: 52

Additional information on 5-ethyl-3-methyl-1,2-oxazol-4-amine

5-Ethyl-3-methyl-1,2-oxazol-4-amine (CAS No. 225094-34-8): A Comprehensive Overview

5-Ethyl-3-methyl-1,2-oxazol-4-amine (CAS No. 225094-34-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative features a unique molecular structure combining an ethyl group at the 5-position and a methyl group at the 3-position of the oxazole ring, making it a valuable intermediate in organic synthesis. The compound's amine functionality at the 4-position enhances its reactivity and potential for diverse chemical transformations.

The growing interest in 5-ethyl-3-methyl-1,2-oxazol-4-amine synthesis reflects broader trends in medicinal chemistry, where researchers are increasingly exploring nitrogen-containing heterocycles for drug discovery. Recent publications indicate that this compound may serve as a building block for developing novel bioactive molecules, particularly in the areas of antimicrobial and anti-inflammatory agents. Its structural features make it particularly interesting for small molecule drug development, a hot topic in pharmaceutical research.

From a chemical perspective, 5-ethyl-3-methyl-1,2-oxazol-4-amine properties include moderate water solubility and stability under standard laboratory conditions. The compound typically appears as a white to off-white crystalline powder with a characteristic amine odor. Analytical techniques such as HPLC analysis of 5-ethyl-3-methyl-1,2-oxazol-4-amine and NMR characterization are commonly employed for quality control and structural verification in research settings.

The applications of 5-ethyl-3-methyl-1,2-oxazol-4-amine extend beyond pharmaceuticals. In material science, this compound has shown potential as a precursor for functional materials with specific electronic properties. Researchers are investigating its use in creating novel organic semiconductors and coordination polymers, areas that have seen increased interest due to advancements in flexible electronics and energy storage technologies.

Current market trends show rising demand for high-purity 5-ethyl-3-methyl-1,2-oxazol-4-amine, particularly from contract research organizations and academic institutions. The compound's price per gram varies depending on purity levels and supplier capabilities, with most commercial offerings ranging from 95% to 99% purity. Manufacturers are responding to this demand by optimizing scale-up processes for 5-ethyl-3-methyl-1,2-oxazol-4-amine production while maintaining stringent quality standards.

Safety considerations for handling 5-ethyl-3-methyl-1,2-oxazol-4-amine include standard laboratory precautions for amine-containing compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage typically requires protection from moisture and light at room temperature, with many suppliers offering the compound in amber glass bottles under inert atmosphere for extended shelf life.

The synthetic routes to 5-ethyl-3-methyl-1,2-oxazol-4-amine have evolved significantly in recent years. Modern approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing emphasis on sustainable synthesis. Recent patent literature describes improved methods for regioselective oxazole formation that enhance yield and purity while reducing environmental impact.

Analytical challenges associated with 5-ethyl-3-methyl-1,2-oxazol-4-amine characterization have led to the development of specialized chromatographic methods and spectroscopic techniques. These advancements support quality control in both research and production environments, addressing common questions about isomeric purity and residual solvent content that frequently arise in technical discussions.

Looking forward, the potential of 5-ethyl-3-methyl-1,2-oxazol-4-amine derivatives continues to expand. Emerging research explores their use in catalysis and as ligands in metal complexes, opening new avenues in coordination chemistry. These developments align with current interests in sustainable chemical processes and alternative energy solutions, making this compound relevant to multiple cutting-edge research areas.

For researchers seeking 5-ethyl-3-methyl-1,2-oxazol-4-amine suppliers, it's important to verify certificates of analysis and inquire about batch-to-batch consistency. Many providers now offer custom synthesis services for modified versions of this scaffold, catering to the growing need for tailored heterocyclic compounds in drug discovery programs. The availability of deuterated analogs and isotopically labeled versions further expands research possibilities in mechanistic studies and metabolic research.

In conclusion, 5-ethyl-3-methyl-1,2-oxazol-4-amine represents a versatile building block with growing importance in multiple scientific disciplines. Its unique structural features and synthetic accessibility continue to inspire innovative applications across chemistry, materials science, and pharmaceutical development. As research into functional heterocycles advances, this compound is likely to maintain its position as a valuable tool for scientific discovery and technological innovation.